
troubleshooting fullerene C70 aggregation in
solution

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (5,6)-Fullerene-C70;Fullerene C70
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Aggregation & Solubility Protocols Assigned Specialist: Senior Application Scientist, Carbon

Nanomaterials Div.

Introduction
Welcome to the Carbon Nanomaterials Technical Support Center. You are likely reading this

because your C70 solution has become cloudy, precipitated, or failed Dynamic Light Scattering

(DLS) quality control.

Unlike the spherical C60, Fullerene C70 (Rugby-ball shape) possesses lower symmetry (

) and higher anisotropy. This results in significantly stronger intermolecular Van der Waals
forces, making C70 far more prone to "crashing out" of solution than C60. This guide treats
C70 dispersion not as a simple mixing task, but as a thermodynamic engineering challenge.

Module 1: Solvent Selection (The Thermodynamic
Foundation)
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Issue: "I am using standard organic solvents, but my C70 is precipitating." Diagnosis: Mismatch

in Hansen Solubility Parameters (HSP). C70 requires solvents with high polarizability and

specific dispersive energy components.

The Solubility Hierarchy
Do not rely on "standard" solvents like Hexane or Methanol. Use this hierarchy to select your

primary carrier.

Solvent Class Specific Solvent
Solubility (mg/mL
approx.)

Application Note

Tier 1 (Gold Standard)
o-Dichlorobenzene (o-

DCB)
~36.0

Primary choice for

OPV/electronic films.

High boiling point

requires vacuum

annealing.

Tier 1 (Alternative)
Carbon Disulfide

(CS₂)
High (>20)

Excellent solubility but

extremely volatile and

toxic. Use only if low

boiling point is critical.

Tier 1 (Exotic) 1-Chloronaphthalene >50

Highest solubility, but

very hard to remove

(BP ~260°C).

Tier 2 (Working) Toluene / Xylene ~1.4 - 2.0

Standard for spin-

coating. Often

requires heating to

60°C to fully dissolve

C70.

Tier 3 (Poor/Anti)
THF, Acetone,

Alcohols
<0.01

Do not use as primary

solvents. These are

"anti-solvents" used to

trigger precipitation or

for solvent-exchange.
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Decision Logic: Selecting Your Solvent System
Use this logic flow to determine the correct solvent based on your end-use case.

Start: Define Application

Thin Film (OPV/Electronics)

Bio/Aqueous (Drug Delivery)

Is thermal annealing allowed?

Solvent Exchange Method

Use o-Dichlorobenzene (o-DCB)
(High BP, Best Morphology)Yes (>150°C)

Use Toluene/Xylene (1:1)
(Moderate BP, Requires Heat)

No (<100°C)

Dissolve in THF -> Inject into Water -> Evaporate THF

Click to download full resolution via product page

Figure 1: Solvent selection logic based on thermal tolerance and application environment.

Module 2: Dispersion & De-Aggregation Protocols
Issue: "Sonication clears the solution, but aggregates return within minutes." Diagnosis: You

are dealing with Re-aggregation Kinetics. Sonication breaks clusters, but without stabilization,

the high surface energy of C70 drives them back together immediately.

Protocol A: The "Hard" Organic Dispersion (For Films)
Use this when preparing inks for spin coating.

Weighing: Weigh C70 powder into an amber vial (light sensitive).

Solvent Addition: Add o-DCB or Toluene.

Thermal Pre-treatment: Stir at 60°C for 2 hours.

Why? Heat overcomes the activation energy required to break the initial crystal lattice.

Ultrasonication: Bath sonicate for 30 mins at <40°C.

Critical: If the water bath gets hot, C70 can polymerize. Keep it cool.
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Filtration (The Safety Net): Pass solution through a 0.45 µm PTFE filter.

Note: If the filter clogs immediately, your concentration is above the solubility limit. Dilute

by 50% and retry.

Protocol B: The Solvent Exchange (For Aqueous/Bio)
Use this to create "nC70" (nano-C70) in water without surfactants.

Precursor: Dissolve C70 in high-purity THF (Tetrahydrofuran) at 0.5 mg/mL. Ensure it is

perfectly clear.

Injection: Rapidly inject the THF-C70 solution into a volume of deionized water (ratio 1:10)

under vigorous stirring (1000 RPM).

Mechanism:[1] The abrupt polarity change forces C70 to collapse into stable nano-clusters

rather than large amorphous precipitates.

Evaporation: Use a rotary evaporator or nitrogen purge to remove the THF.

Result: A stable, yellow/brown aqueous colloid of C70 clusters (~60-100 nm).

Module 3: Diagnostics & Validation
Issue: "How do I know if my C70 is truly dissolved or just a fine suspension?" Diagnosis: Visual

inspection is insufficient. Use UV-Vis Spectroscopy.[2]

The UV-Vis "Red Shift" Test
Monomeric (dissolved) C70 has distinct spectral features compared to Aggregated C70.
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Feature
Monomeric C70 (True
Solution)

Aggregated C70
(Cluster/Suspension)

Visual Color Clear Reddish-Brown Cloudy / Muddy Brown

Absorption Peaks
Sharp peaks at 380 nm and

471 nm
Broadened, flattened peaks

Spectral Shift Baseline positions
Bathochromic Shift (Red Shift)

of 5-10 nm

Background Flat baseline >700 nm
Rising baseline (scattering tail)

>700 nm

Interpretation: If your UV-Vis spectrum shows a rising tail in the near-IR region (700-900 nm),

you have scattering caused by large aggregates. Re-filter or Re-sonicate.

Module 4: FAQ - Specific Scenarios
Q: My C70 films have rough surfaces ("coffee rings"). A: This is a Marangoni flow issue caused

by uneven drying.

Fix: Use a binary solvent blend. Mix a high-boiling solvent (o-DCB) with a small amount of

lower-boiling solvent (Chloroform). This balances evaporation rates.

Q: Can I use C70 in cell culture? A: Not in its pristine form (it is cytotoxic if it precipitates on

cells).

Fix: You must use the Solvent Exchange Protocol (Protocol B) or complex the C70 with

Gamma-Cyclodextrin. The cyclodextrin encapsulates the hydrophobic C70 cage, rendering it

water-soluble and biocompatible.

Q: Why is C70 harder to dissolve than C60? A: C60 is spherical (isotropic). C70 is ellipsoidal

(anisotropic). The flat sides of the C70 "rugby ball" allow for much tighter packing (Pi-Pi

stacking) between molecules, creating a crystal lattice energy that is significantly harder for

solvents to overcome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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